Cas no 1353994-81-6 ((R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353994-81-6
• MF: C₁₄H₂₅ClN₂O₃
• MW: 304.812903165817
• CID: 2158509
• Update Time: 2025-06-08

(R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[(2-chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-(2-chloro-N-isopropylacetamido)pyrrolidine-1-carboxylate
• AM95241
• (R)-3-[(2-Chloroacetyl)isopropylamino]pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H25ClN2O3/c1-10(2)17(12(18)8-15)11-6-7-16(9-11)13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3/t11-/m1/s1
• InChI Key： HLWQGYSBBISHSO-LLVKDONJSA-N
• SMILES： ClCC(N(C(C)C)[C@H]1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

Compound Introduction: (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353994-81-6)

The compound (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1353994-81-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are well-known for their diverse biological activities and roles in drug design. The unique structural features of this molecule, particularly its chiral center and the presence of both acetyl and amino functional groups, make it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. The (R)-configuration of this compound is particularly noteworthy, as it provides a specific stereocenter that can be leveraged in the synthesis of enantiomerically pure drugs. This is crucial in pharmaceuticals, where the efficacy and safety of a drug are often highly dependent on its stereochemistry. The tert-butyl ester moiety further enhances the stability of the compound during storage and handling, making it a practical choice for laboratory-scale applications.

The (2-Chloro-acetyl) group in the molecule introduces reactivity that can be exploited in various synthetic pathways. Chloroacetyl groups are commonly used in medicinal chemistry for their ability to form amide bonds with nucleophiles, including amino acids and peptides. This property makes the compound a promising candidate for the synthesis of peptidomimetics and other bioactive molecules. Additionally, the pyrrolidine ring is a privileged structure in drug discovery, known for its ability to mimic natural amino acid residues and interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. The (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester has been subjected to molecular docking studies to evaluate its potential binding affinity to various biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with ongoing research efforts aimed at identifying novel therapeutic agents for chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution or asymmetric synthesis techniques to ensure high enantiomeric purity. The use of advanced catalytic systems has recently improved the efficiency and scalability of such syntheses. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine core with high regioselectivity. These advancements not only streamline the synthetic process but also reduce costs, making it more feasible for industrial applications.

In addition to its pharmaceutical potential, this compound has shown promise in material science applications. Pyrrolidine derivatives are known to exhibit interesting physicochemical properties, such as solubility and thermal stability, which can be advantageous in the development of new materials. Researchers are exploring its use as a building block for polymers and coatings that require specific functional properties.

The safety profile of (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester is another critical aspect that has been studied extensively. Acetyl-chlorinated compounds often require careful handling due to their reactivity, but when properly managed, they can be synthesized and handled safely in controlled laboratory environments. Toxicological studies have been conducted to assess potential hazards associated with exposure to this compound, providing valuable data for risk assessment and safe handling guidelines.

The role of computational modeling in understanding the behavior of complex molecules cannot be overstated. Advanced software tools allow researchers to predict how this compound might behave in different environments, including its interaction with biological systems. These predictions are essential for designing experiments that maximize efficiency and minimize waste. For instance, molecular dynamics simulations have been used to study the conformational flexibility of the pyrrolidine ring and how it might influence binding interactions.

Future research directions may include exploring novel derivatives of this compound by modifying its functional groups or incorporating additional stereocenters. Such modifications could lead to enhanced biological activity or improved pharmacokinetic properties. The tert-butyl ester group provides a handle for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

The impact of green chemistry principles on pharmaceutical research is also noteworthy. Efforts are underway to develop synthetic routes that minimize waste and hazardous byproducts. This includes using renewable feedstocks and catalytic systems that improve atom economy. The synthesis of (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester could benefit from these advancements, contributing to more sustainable practices in drug development.

In conclusion, (R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353994-81-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an exciting subject for further research. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in developing innovative solutions to global health challenges.